2-Methyl-6-(2-phenylethenyl)pyridine 2-Methyl-6-(2-phenylethenyl)pyridine SIB-1893 is a selective non-competitive antagonist of the metabotropic glutamate mGlu5 receptor subtype.
Brand Name: Vulcanchem
CAS No.: 6266-99-5
VCID: VC0543164
InChI: InChI=1S/C14H13N/c1-12-6-5-9-14(15-12)11-10-13-7-3-2-4-8-13/h2-11H,1H3/b11-10+
SMILES: CC1=NC(=CC=C1)C=CC2=CC=CC=C2
Molecular Formula: C14H13N
Molecular Weight: 195.26 g/mol

2-Methyl-6-(2-phenylethenyl)pyridine

CAS No.: 6266-99-5

Inhibitors

VCID: VC0543164

Molecular Formula: C14H13N

Molecular Weight: 195.26 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-Methyl-6-(2-phenylethenyl)pyridine - 6266-99-5

CAS No. 6266-99-5
Product Name 2-Methyl-6-(2-phenylethenyl)pyridine
Molecular Formula C14H13N
Molecular Weight 195.26 g/mol
IUPAC Name 2-methyl-6-[(E)-2-phenylethenyl]pyridine
Standard InChI InChI=1S/C14H13N/c1-12-6-5-9-14(15-12)11-10-13-7-3-2-4-8-13/h2-11H,1H3/b11-10+
Standard InChIKey SISOFUCTXZKSOQ-ZHACJKMWSA-N
Isomeric SMILES CC1=NC(=CC=C1)/C=C/C2=CC=CC=C2
SMILES CC1=NC(=CC=C1)C=CC2=CC=CC=C2
Canonical SMILES CC1=NC(=CC=C1)C=CC2=CC=CC=C2
Appearance Solid powder
Description SIB-1893 is a selective non-competitive antagonist of the metabotropic glutamate mGlu5 receptor subtype.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms (E)-2-methyl-6-(2-phenylethenyl)pyridine
SIB 1893
SIB-1893
SIB1893
Reference 1: Reynolds AR, Williams LA, Saunders MA, Prendergast MA. Group 1 mGlu-family proteins promote neuroadaptation to ethanol and withdrawal-associated hippocampal damage. Drug Alcohol Depend. 2015 Nov 1;156:213-220. doi: 10.1016/j.drugalcdep.2015.09.013. Epub 2015 Sep 26. PubMed PMID: 26442908; PubMed Central PMCID: PMC4633372.
2: Matsumura N, Nakaki T. Isobolographic analysis of the mechanisms of action of anticonvulsants from a combination effect. Eur J Pharmacol. 2014 Oct 15;741:237-46. doi: 10.1016/j.ejphar.2014.08.001. Epub 2014 Aug 19. Review. PubMed PMID: 25149665.
3: Swedberg MD, Ellgren M, Raboisson P. mGluR5 antagonist-induced psychoactive properties: MTEP drug discrimination, a pharmacologically selective non-NMDA effect with apparent lack of reinforcing properties. J Pharmacol Exp Ther. 2014 Apr;349(1):155-64. doi: 10.1124/jpet.113.211185. Epub 2014 Jan 28. PubMed PMID: 24472725.
4: Nickols HH, Conn PJ. Development of allosteric modulators of GPCRs for treatment of CNS disorders. Neurobiol Dis. 2014 Jan;61:55-71. doi: 10.1016/j.nbd.2013.09.013. Epub 2013 Sep 27. Review. PubMed PMID: 24076101; PubMed Central PMCID: PMC3875303.
5: Guarneri L, Poggesi E, Angelico P, Farina P, Leonardi A, Clarke DE, Testa R. Effect of selective antagonists of group I metabotropic glutamate receptors on the micturition reflex in rats. BJU Int. 2008 Sep;102(7):890-8. doi: 10.1111/j.1464-410X.2008.07748.x. Epub 2008 May 16. PubMed PMID: 18489527.
6: Storto M, Capobianco L, Battaglia G, Molinaro G, Gradini R, Riozzi B, Di Mambro A, Mitchell KJ, Bruno V, Vairetti MP, Rutter GA, Nicoletti F. Insulin secretion is controlled by mGlu5 metabotropic glutamate receptors. Mol Pharmacol. 2006 Apr;69(4):1234-41. Epub 2006 Jan 19. PubMed PMID: 16424079.
7: Łuszczki JJ, Borowicz KK, Czuczwar SJ. Non-competitive metabotropic glutamate subtype 5 receptor antagonist (SIB-1893) decreases body temperature in rats. Pharmacol Rep. 2005 Nov-Dec;57(6):795-801. PubMed PMID: 16382199.
8: Ahn DK, Kim KH, Jung CY, Choi HS, Lim EJ, Youn DH, Bae YC. Role of peripheral group I and II metabotropic glutamate receptors in IL-1beta-induced mechanical allodynia in the orofacial area of conscious rats. Pain. 2005 Nov;118(1-2):53-60. Epub 2005 Sep 9. PubMed PMID: 16154694.
9: Borowicz KK, Łuszczki JJ, Czuczwar SJ. SIB 1893, a selective mGluR5 receptor antagonist, potentiates the anticonvulsant activity of oxcarbazepine against amygdala-kindled convulsions in rats. Pol J Pharmacol. 2004 Jul-Aug;56(4):459-64. PubMed PMID: 15520501.
10: Green MD, Jiang X, King CD. Inhibition of human hepatic CYP isoforms by mGluR5 antagonists. Life Sci. 2004 Jul 9;75(8):947-53. PubMed PMID: 15193955.
11: Wang SJ, Sihra TS. Noncompetitive metabotropic glutamate5 receptor antagonist (E)-2-methyl-6-styryl-pyridine (SIB1893) depresses glutamate release through inhibition of voltage-dependent Ca2+ entry in rat cerebrocortical nerve terminals (synaptosomes). J Pharmacol Exp Ther. 2004 Jun;309(3):951-8. Epub 2004 Feb 24. PubMed PMID: 14982967.
12: Battaglia G, Busceti CL, Molinaro G, Biagioni F, Storto M, Fornai F, Nicoletti F, Bruno V. Endogenous activation of mGlu5 metabotropic glutamate receptors contributes to the development of nigro-striatal damage induced by 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine in mice. J Neurosci. 2004 Jan 28;24(4):828-35. PubMed PMID: 14749427.
13: Borowicz KK, Piskorska B, Łuszczki J, Czuczwar SJ. Influence of SIB 1893, a selective mGluR5 receptor antagonist, on the anticonvulsant activity of conventional antiepileptic drugs in two models of experimental epilepsy. Pol J Pharmacol. 2003 Sep-Oct;55(5):735-40. PubMed PMID: 14704469.
14: Harris BR, Gibson DA, Prendergast MA, Blanchard JA, Holley RC, Hart SR, Scotland RL, Foster TC, Pedigo NW, Littleton JM. The neurotoxicity induced by ethanol withdrawal in mature organotypic hippocampal slices might involve cross-talk between metabotropic glutamate type 5 receptors and N-methyl-D-aspartate receptors. Alcohol Clin Exp Res. 2003 Nov;27(11):1724-35. PubMed PMID: 14634487.
15: Moldrich RX, Chapman AG, De Sarro G, Meldrum BS. Glutamate metabotropic receptors as targets for drug therapy in epilepsy. Eur J Pharmacol. 2003 Aug 22;476(1-2):3-16. Review. PubMed PMID: 12969743.
16: Fazal A, Parker F, Palmer AM, Croucher MJ. Characterisation of the actions of group I metabotropic glutamate receptor subtype selective ligands on excitatory amino acid release and sodium-dependent re-uptake in rat cerebrocortical minislices. J Neurochem. 2003 Sep;86(6):1346-58. PubMed PMID: 12950444.
17: Mathiesen JM, Svendsen N, Bräuner-Osborne H, Thomsen C, Ramirez MT. Positive allosteric modulation of the human metabotropic glutamate receptor 4 (hmGluR4) by SIB-1893 and MPEP. Br J Pharmacol. 2003 Mar;138(6):1026-30. PubMed PMID: 12684257; PubMed Central PMCID: PMC1573757.
18: Luszczki J, Borowicz KK, Czuczwar SJ. Sib 1893 possesses pro- and anticonvulsant activity in the electroshock seizure threshold test in mice. Pol J Pharmacol. 2002 Sep-Oct;54(5):517-20. PubMed PMID: 12593540.
19: Storto M, Ngomba RT, Battaglia G, Freitas I, Griffini P, Richelmi P, Nicoletti F, Vairetti M. Selective blockade of mGlu5 metabotropic glutamate receptors is protective against acetaminophen hepatotoxicity in mice. J Hepatol. 2003 Feb;38(2):179-87. PubMed PMID: 12547406.
20: Harris BR, Prendergast MA, Gibson DA, Rogers DT, Blanchard JA, Holley RC, Fu MC, Hart SR, Pedigo NW, Littleton JM. Acamprosate inhibits the binding and neurotoxic effects of trans-ACPD, suggesting a novel site of action at metabotropic glutamate receptors. Alcohol Clin Exp Res. 2002 Dec;26(12):1779-93. PubMed PMID: 12500101.
PubChem Compound 5311432
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator